Cobalt (II) hexafluoro-2,4-pentanedionate

• IUPAC Name: cobalt(2+);(Z)-1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate
• InChI: InChI=1S/2C5H2F6O2.2Co/c2*6-4(7,8)2(12)1-3(13)5(9,10)11;;/h2*1,12H;;/q;;2*+2/p-2/b2*2-1-
• InChI Key: UIIKKGKIICOZQC-SUXDNRKISA-L
• Canonical SMILES: C(=C(C(F)(F)F)[O-])C(=O)C(F)(F)F.C(=C(C(F)(F)F)[O-])C(=O)C(F)(F)F.[Co+2].[Co+2]
• Isomeric SMILES: C(=C(\[O-])/C(F)(F)F)\C(=O)C(F)(F)F.C(=C(\[O-])/C(F)(F)F)\C(=O)C(F)(F)F.[Co+2].[Co+2]
• Molecular Formula: C10H2Co2F12O4+2
• Molecular Weight: 531.97 g/mol
• CAS RN: 19648-83-0

Description

Cobalt (II) hexafluoro-2,4-pentanedionate is a useful research compound. Its molecular formula is C10H2Co2F12O4+2 and its molecular weight is 531.97 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cobalt (II) hexafluoro-2,4-pentanedionate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cobalt (II) hexafluoro-2,4-pentanedionate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• CVD Molecular Source of Cobalt Oxide Nanostructures : This compound serves as a precursor in chemical vapor deposition (CVD) for creating cobalt oxide nanostructures. Its decomposition pathway and high volatility at moderate temperatures are highlighted, making it suitable for nanosystem applications (Bandoli et al., 2009).

• Electrochemical Behavior in Catalysis : It plays a role in the electrochemical reduction of other compounds, demonstrating its utility in catalytic processes (Samide & Peters, 1999).

• Molecular Modeling of Dinuclear Cobalt(II) Complexes : This chemical forms complexes with specific ligands, which have been studied using molecular modeling, suggesting its potential in coordination chemistry and materials science (Babić-Samardžija et al., 2004).

• Precursors for Cobalt Oxide Films : It acts as a precursor for cobalt oxide films in MOCVD processes, demonstrating its application in creating thin film materials (Pasko et al., 2004).

• Magnetic Anisotropy in Mononuclear Metal Complexes : The compound contributes to magnetic anisotropy in mononuclear metal complexes, making it significant in the study of magnetic materials (Novitchi et al., 2017).

• Vapor-Phase Synthesis of Cobalt Oxide Nanomaterials : Its use in CVD for cobalt oxide nanostructures with controlled composition and spatial organization is significant for material science research (Barreca et al., 2010).

• Standard Enthalpies of Formation : Studies on the standard enthalpies of formation of its complexes contribute to a better understanding of its thermochemical properties (Silva & Ferrão, 1988).

• Metallochromic Reagent in Photometric Determination : It forms complexes useful in photometric determination of metals, showing its analytical chemistry applications (Budesinsky & Švecová, 1970).

• Chromatographic Analysis of Electrophilic Substitution Reactions : Its role in chromatographic analysis of electrophilic substitution reactions is crucial for understanding reaction mechanisms (Cardwell & Lorman, 1984).

• Mechanistic Studies on Alkylation : Investigating its mechanism in the alkylation process has implications for organic chemistry and catalysis (Vallribera et al., 1993).